1-[(dibutylamino)carbonyl]-3-methyl-1H-imidazol-3-ium iodide

• IUPAC Name: N,N-dibutyl-3-methylimidazol-3-ium-1-carboxamide;iodide
• InChI: InChI=1S/C13H24N3O.HI/c1-4-6-8-15(9-7-5-2)13(17)16-11-10-14(3)12-16;/h10-12H,4-9H2,1-3H3;1H/q+1;/p-1
• InChI Key: VNOUUSKYLNBOOM-UHFFFAOYSA-M
• Canonical SMILES: CCCCN(CCCC)C(=O)N1C=C[N+](=C1)C.[I-]
• Molecular Formula: C13H24IN3O
• Molecular Weight: 365.25 g/mol
• CAS No.: 1231958-21-6

Description

“1-[(dibutylamino)carbonyl]-3-methyl-1H-imidazol-3-ium iodide” is a chemical compound with the CAS Number: 1231958-21-6. It has a molecular weight of 365.26. The compound is an oil in its physical form.

Physical and Chemical Properties The compound has a molecular formula of C13H24IN3O. The InChI Code for the compound is 1S/C13H24N3O.HI/c1-4-6-8-15(9-7-5-2)13(17)16-11-10-14(3)12-16;/h10-12H,4-9H2,1-3H3;1H/q+1;/p-1.

Scientific Research Applications

Application in Extraction and Stripping of Metals

1-[(dibutylamino)carbonyl]-3-methyl-1H-imidazol-3-ium iodide is used in the extraction and stripping of metals like Cadmium (Cd) from acidic iodide solutions. In a study by Eyupoglu and Polat (2015), imidazolium salts, closely related to the specified compound, were employed as carriers in the liquid-liquid solvent extraction technique. This technique demonstrated a high extraction percentage of Cd(II) from solutions containing Cd(II) and Ni(II), showcasing the compound's potential in selective metal extraction (Eyupoglu & Polat, 2015).

Polymerization and Material Science Applications

Another significant application of this compound is in polymerization and material science. A study by Chang et al. (2012) demonstrated the use of a similar ionic liquid monomer, 1-(2-acryloyloxy-ethyl)-3-methyl-imidazol-1-ium iodide, in atom transfer radical polymerization (ATRP). This process facilitated the fabrication of poly(AMImI)-grafted multi-walled carbon nanotubes, highlighting the compound's relevance in advanced material synthesis (Chang et al., 2012).

Applications in Dye-Sensitized Solar Cells

The compound is also applicable in the field of renewable energy, particularly in dye-sensitized solar cells (DSSCs). Wang et al. (2013) explored the use of imidazolium iodide, a component structurally similar to the specified compound, in solid-state DSSCs. This study demonstrated the potential of these compounds in enhancing the efficiency and stability of DSSCs, marking a significant advancement in solar energy technology (Wang et al., 2013).

Environmental Applications: CO2 Capture

In environmental science, related compounds have been explored for CO2 capture. Bates et al. (2002) investigated an ionic liquid incorporating a cation with an appended amine group, derived from 1-butyl imidazole, for its ability to capture and sequester CO2 as a carbamate salt. This showcases the compound's potential in environmental applications, particularly in mitigating carbon emissions (Bates et al., 2002).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.